2-(Cyclopropylsulfanyl)benzonitrile
Description
2-(Cyclopropylsulfanyl)benzonitrile is a nitrile-substituted aromatic compound featuring a cyclopropylsulfanyl (-S-C₃H₅) group at the ortho position of the benzene ring. This compound is synthesized via a Grignard reaction, where cyclopropyl magnesium bromide reacts with 2,2′-dithio-bis(benzonitrile) in tetrahydrofuran (THF) at low temperatures (-78°C), followed by quenching with aqueous ammonium chloride . Its structure combines the electron-withdrawing nitrile group with the sterically compact cyclopropylthioether, making it a versatile intermediate in medicinal chemistry, particularly in the development of Factor VIIa inhibitors for anticoagulant therapies .
Properties
Molecular Formula |
C10H9NS |
|---|---|
Molecular Weight |
175.25 g/mol |
IUPAC Name |
2-cyclopropylsulfanylbenzonitrile |
InChI |
InChI=1S/C10H9NS/c11-7-8-3-1-2-4-10(8)12-9-5-6-9/h1-4,9H,5-6H2 |
InChI Key |
BZRNJICUEGURSO-UHFFFAOYSA-N |
Canonical SMILES |
C1CC1SC2=CC=CC=C2C#N |
Origin of Product |
United States |
Comparison with Similar Compounds
Comparative Analysis with Structurally Similar Compounds
Key Structural and Functional Differences
The following table highlights critical differences between 2-(Cyclopropylsulfanyl)benzonitrile and its analogs:
Detailed Comparisons
Electronic and Steric Effects
- Cyclopropylsulfanyl vs. Cyclopropylmethoxy : The methoxy group (-O-CH₂-C₃H₅) in the boronate ester analog (CAS 2377609-55-5) introduces stronger electron-donating effects compared to the thioether (-S-C₃H₅) in the parent compound. This difference impacts reactivity in cross-coupling reactions, where boronate esters are pivotal for Suzuki-Miyaura couplings .
- Methylsulfanyl vs.
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